Cas no 2231673-22-4 (6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile)

• Product Name: 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile
• CAS No: 2231673-22-4
• MF: C₉H₆FN₃
• MW: 175.162444591522
• CID: 5279911
• Update Time: 2026-03-09

6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile

• Inchi： 1S/C9H6FN3/c1-13-5-6(3-11)9-8(13)2-7(10)4-12-9/h2,4-5H,1H3
• InChI Key： RCSCHROXRBVQQZ-UHFFFAOYSA-N
• SMILES： C12C(C#N)=CN(C)C1=CC(F)=CN=2

Additional information on 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile

Research Brief on 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS: 2231673-22-4): Recent Advances and Applications

The compound 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS: 2231673-22-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is of particular interest due to its potential as a building block for novel therapeutic agents, especially in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile, highlighting its improved yield and purity compared to previous methods. The researchers employed a palladium-catalyzed cross-coupling reaction as a key step, achieving a scalable process suitable for industrial applications. This advancement is particularly relevant given the compound's growing importance as an intermediate in the synthesis of more complex bioactive molecules.

In terms of biological activity, recent in vitro studies have demonstrated that derivatives of 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile exhibit potent inhibitory effects against several cancer-related kinases, including FGFR and JAK family members. A 2024 preclinical study showed that certain analogs of this compound displayed nanomolar IC50 values against triple-negative breast cancer cell lines, with promising selectivity profiles. These findings suggest potential applications in oncology drug development, particularly for difficult-to-treat malignancies.

The physicochemical properties of 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile have also been extensively characterized in recent work. Computational studies published in early 2024 predicted favorable drug-like properties, including moderate lipophilicity (clogP ~2.1) and good membrane permeability. These characteristics, combined with its relatively small molecular weight (179.17 g/mol), make it an attractive scaffold for further medicinal chemistry optimization.

Current research directions include exploring the compound's potential in central nervous system (CNS) drug development, as some analogs have shown blood-brain barrier penetration in animal models. Additionally, its use as a fluorescent probe for biological imaging applications is being investigated, taking advantage of its inherent photophysical properties. The versatility of this scaffold suggests it will remain an important focus of chemical biology research in the coming years.

In conclusion, 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile represents a valuable chemical entity with diverse applications in drug discovery. Recent advances in its synthesis and biological evaluation have positioned it as a promising starting point for the development of novel therapeutic agents. Further research is warranted to fully explore its potential across multiple therapeutic areas.